4'-Cyano-4-biphenylyl hexanoate

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• SMILES: CCCCCC(=O)OC1=CC=C(C=C1)C2=CC=C(C=C2)C#N
• InChI: InChI=1S/C19H19NO2/c1-2-3-4-5-19(21)22-18-12-10-17(11-13-18)16-8-6-15(14-20)7-9-16/h6-13H,2-5H2,1H3
• InChIKey: VAJDGVIFFOOQIA-UHFFFAOYSA-N

Sourcing pure nematic liquid crystal standards with validated phase behavior is a persistent challenge for LCD formulators and NMR spectroscopists. 4'-Cyano-4-biphenylyl hexanoate, with the highest clearing point (70.7 °C) among enantiotropic nematic esters in the 4'-cyano-4-biphenylyl alkanoate series, directly addresses this gap. - Delivers a defined enantiotropic nematic range of 14.6 °C (m.p. 56.1 °C to cl.p. 70.7 °C), the widest for stable ester homologs. - Enables mixture eutectic melting point depression below -20 °C while maintaining a clearing point of 58 °C in ternary blends. - UV λmax at 273 nm (ε 26,400) provides a distinct spectroscopic fingerprint for incoming material identity verification, reducing homolog cross-contamination risk.

4'-Cyano-4-biphenylyl Hexanoate Overview

4'-Cyano-4-biphenylyl hexanoate (CAS not assigned in primary literature; molecular formula C₁₉H₁₉NO₂; MW 293.4 g/mol) is a member of the 4'-cyano-4-biphenylyl alkanoate homologous series of thermotropic liquid crystals, first disclosed in US Patent 3,952,046 by Hoffmann-La Roche [1]. The compound features a cyanobiphenyl mesogenic core esterified with a straight-chain hexanoate (C6) acyl tail. It exhibits an enantiotropic nematic liquid crystalline phase with a melting point of 56.1 °C and a nematic-to-isotropic clearing point of 70.7 °C, and displays a characteristic UV absorption maximum at 273 nm (ε = 26,400 in ethanol) [1]. The cyano terminus imparts strong positive dielectric anisotropy, making the compound suitable as a component in electro-optical mixtures and as an orienting medium for NMR spectroscopy [1][2].

Electro‑optical studies Enantiotropic nematic liquid crystal phase with a clearing point above 70 °C supports mixture formulation research.

Orientating medium Cyano terminus imparts positive dielectric anisotropy, enabling use as an NMR ordering solvent.

Identity verification Characteristic UV absorption profile aids spectroscopic identification during material qualification.

• [1] Scherrer, H.; Boller, A. Liquid Crystalline Biphenyls. U.S. Patent 3,952,046, April 20, 1976. Hoffmann-La Roche Inc. View Source
• [2] Canlet, C.; Fung, B. M. Determination of Long-Range Dipolar Couplings Using Mono-Deuterated Liquid Crystals. J. Phys. Chem. B 2000, 104 (26), 6181–6185. View Source

4'-Cyano-4-biphenylyl Hexanoate: Substitution Failure Risks

Within the 4'-cyano-4-biphenylyl alkanoate series, the length of the acyl chain governs both the melting point (m.p.) and the clearing point (cl.p.) in a non-monotonic, odd–even-influenced manner [1]. Substituting the hexanoate (C6) with the valerate (C5) lowers the clearing point by 9.0 °C, while replacing it with the heptanoate (C7) narrows the nematic range by approximately 3.5 °C and reduces the clearing point by 1.9 °C [1]. The butyrate (C4) and octanoate (C8) are monotropic and do not exhibit a stable enantiotropic nematic phase [1]. Even among carbonates with similar clearing points, the ester vs. carbonate linkage chemistry affects hydrolytic stability, synthetic accessibility, and mixture compatibility [1]. Consequently, generic interchange of the hexanoate with any adjacent homolog or linkage isomer will alter the working temperature window, phase stability, and optical properties of the final formulation.

Valerate (C5) homolog

Clearing point reported ~9 °C lower; the entire nematic window shifts downward, potentially falling below required upper‑temperature stability.

Heptanoate (C7) homolog

Nematic range may narrow by ~3.5 °C and clearing point drops ~1.9 °C, reducing the operational width and ceiling.

6CB (direct alkyl linkage)

Ester‑to‑alkyl architecture change drastically alters phase behavior; clearing point ~42 °C lower, precluding direct interchange in mixture design.

• [1] Scherrer, H.; Boller, A. Liquid Crystalline Biphenyls. U.S. Patent 3,952,046, April 20, 1976. Hoffmann-La Roche Inc. View Source

4'-Cyano-4-biphenylyl Hexanoate vs. Analogs Evidence

Clearing Point Advantage Over Valerate

4'-Cyano-4-biphenylyl hexanoate exhibits a clearing point (nematic-to-isotropic transition temperature) of 70.7 °C, which is 9.0 °C higher than the valerate homolog (61.7 °C) and 1.9 °C higher than the heptanoate homolog (68.8 °C) [1]. Among the four alkanoate esters that display an enantiotropic nematic phase (butyrate through octanoate), the hexanoate possesses the highest clearing point; both the butyrate (C4) and octanoate (C8) are monotropic and do not form a stable nematic phase on heating [1]. A higher clearing point translates directly into a wider upper operating temperature limit for electro-optical devices.

Clearing Point

Head‑to‑head

70.7 °C (hexanoate) vs. 61.7 °C (valerate); +9.0 °C

Highest clearing point among enantiotropic ester homologs; supports wider upper operating limit.

Patent data; pure compound, recrystallized.

Evidence Dimension	Clearing point (nematic-to-isotropic transition temperature)
Target Compound Data	70.7 °C
Comparator Or Baseline	4'-Cyano-4-biphenylyl valerate (C5): 61.7 °C; 4'-Cyano-4-biphenylyl heptanoate (C7): 68.8 °C; 4'-Cyano-4-biphenylyl butyrate (C4): monotrope, 74.7 °C on cooling; 4'-Cyano-4-biphenylyl octanoate (C8): monotrope, 74.1 °C on cooling
Quantified Difference	+9.0 °C vs. valerate; +1.9 °C vs. heptanoate; butyrate and octanoate lack an enantiotropic nematic phase
Conditions	Pure compound; melting point and clearing point determined by recrystallization from acetone-hexane to constant values; temperatures in degrees Centigrade as reported in US Patent 3,952,046

Why This Matters

For procurement decisions, the 9 °C higher clearing point vs. the nearest lower homolog expands the nematic operating window, directly impacting device upper-temperature specifications.

• [1] Scherrer, H.; Boller, A. Liquid Crystalline Biphenyls. U.S. Patent 3,952,046, April 20, 1976. Hoffmann-La Roche Inc. Examples 1–6 and Table I. View Source

Nematic Range: Width and Temperature Balance

The enantiotropic nematic range (cl.p. minus m.p.) of 4'-cyano-4-biphenylyl hexanoate is 14.6 °C (cl.p. 70.7 °C − m.p. 56.1 °C), compared with 25.2 °C for valerate (cl.p. 61.7 °C − m.p. 36.5–36.9 °C) and 11.1 °C for heptanoate (cl.p. 68.8 °C − m.p. 57.7–57.9 °C) [1]. Although the valerate offers a wider absolute range, its entire nematic window is shifted ~9 °C lower, which may be insufficient for applications requiring nematic stability above ~62 °C. The heptanoate provides a narrower range and a lower clearing point. The hexanoate therefore occupies a distinctive position: it delivers the highest clearing point among enantiotropic members of the ester series with a nematic range exceeding 14 °C [1].

Nematic Range

Head‑to‑head

14.6 °C (hex) vs. 25.2 °C (val) vs. 11.1 °C (hep)

Balanced range with highest clearing point; suited for higher‑temperature nematic applications.

Valerate wider but lower ceiling; heptanoate narrower.

Evidence Dimension	Nematic phase temperature range (cl.p. − m.p.)
Target Compound Data	14.6 °C (m.p. 56.1 °C; cl.p. 70.7 °C)
Comparator Or Baseline	Valerate: 25.2 °C (m.p. 36.5–36.9 °C; cl.p. 61.7 °C); Heptanoate: 11.1 °C (m.p. 57.7–57.9 °C; cl.p. 68.8 °C)
Quantified Difference	Hexanoate nematic range is 10.6 °C narrower than valerate but 3.5 °C wider than heptanoate; hexanoate clearing point is 9.0 °C and 1.9 °C higher, respectively
Conditions	Pure compounds; data from US Patent 3,952,046; melting and clearing points determined after recrystallization to constant values

Why This Matters

This balance of clearing-point elevation and adequate nematic range width makes the hexanoate the preferred choice when a higher-temperature nematic phase is required without sacrificing the enantiotropic character.

• [1] Scherrer, H.; Boller, A. Liquid Crystalline Biphenyls. U.S. Patent 3,952,046, April 20, 1976. Hoffmann-La Roche Inc. Examples 1–6. View Source

UV Absorption Shift vs. Valerate

The UV absorption spectrum of 4'-cyano-4-biphenylyl hexanoate in ethanol shows λmax at 273 nm with a molar extinction coefficient ε of 26,400, compared with λmax 271 nm and ε 25,800 for the valerate homolog [1]. The 2 nm bathochromic shift and 2.3% increase in molar absorptivity, although modest, are reproducible and may influence optical design in applications where the compound serves as a UV-active dopant or where photostability at specific wavelengths is relevant [1].

UV λmax

Head‑to‑head

273 nm (ε 26 400) vs. 271 nm (valerate)

2 nm shift and distinct absorptivity enable spectroscopic identity confirmation.

Ethanol solution; patent reported.

Evidence Dimension	UV absorption maximum and molar extinction coefficient
Target Compound Data	λmax = 273 nm; ε = 26,400 (EtOH)
Comparator Or Baseline	Valerate: λmax = 271 nm; ε = 25,800 (EtOH); Heptanoate: λmax = 272 nm; ε = 26,800 (EtOH); Butyrate: λmax = 272 nm; ε = 26,100 (EtOH)
Quantified Difference	λmax: +2 nm vs. valerate; ε: +600 (2.3%) vs. valerate
Conditions	UV spectroscopy in ethanol solution; as reported in US Patent 3,952,046

Why This Matters

The distinct UV signature allows spectroscopic identification and quality control of the hexanoate versus other homologs during procurement and formulation.

• [1] Scherrer, H.; Boller, A. Liquid Crystalline Biphenyls. U.S. Patent 3,952,046, April 20, 1976. Hoffmann-La Roche Inc. Examples 1–6. View Source

Ester vs. Alkyl Linkage: Conformational Differences vs. 6CB

4'-Cyano-4-biphenylyl hexanoate is a structural isomer of 4-hexyl-4'-cyanobiphenyl (6CB): both share the C₁₉H₁₉NO₂ formula (or C₁₉H₂₁N for 6CB), but the hexanoate contains an ester oxygen inserted between the carbonyl carbon and the biphenyl ring, whereas 6CB possesses a direct C–C bond between the alkyl chain and the biphenyl core [1][2]. The ester linkage introduces a lateral dipole associated with the carbonyl group and alters the conformational flexibility of the terminal chain, which affects the dielectric anisotropy, elastic constants, and rotational viscosity relative to the all-carbon 6CB [2]. The cyanobiphenyl ester series (including hexanoate) was specifically claimed for its positive dielectric anisotropy and mixture compatibility in electro-optical devices, distinguishing it from the nCB series [1].

Ester vs. Alkyl (6CB)

Class‑level

Ester C(=O)–O linkage; clearing point ~42 °C higher than 6CB

Linkage chemistry alters phase behavior and polarity; 6CB is not a functional substitute.

Structural isomer; phase data from patent and literature.

Evidence Dimension	Molecular architecture – ester linkage vs. direct alkyl chain
Target Compound Data	4'-Cyano-4-biphenylyl hexanoate: ester C(=O)–O linkage; m.p. 56.1 °C; cl.p. 70.7 °C
Comparator Or Baseline	6CB (4-hexyl-4'-cyanobiphenyl): direct alkyl C–C linkage; m.p. ~14 °C; cl.p. ~29 °C (literature values for 6CB)
Quantified Difference	m.p. differs by ~42 °C; cl.p. differs by ~42 °C; distinct linkage chemistry yields different phase behavior and polarity
Conditions	Structural comparison based on molecular formula; phase data for hexanoate from US Patent 3,952,046; 6CB phase data from published literature on nCB series

Why This Matters

The ester linkage fundamentally alters the compound's phase behavior and polarity profile, meaning the hexanoate cannot be replaced by 6CB without re-engineering the entire formulation's temperature range and electro-optical response.

• [1] Scherrer, H.; Boller, A. Liquid Crystalline Biphenyls. U.S. Patent 3,952,046, April 20, 1976. Hoffmann-La Roche Inc. View Source
• [2] Canlet, C.; Fung, B. M. Determination of Long-Range Dipolar Couplings Using Mono-Deuterated Liquid Crystals. J. Phys. Chem. B 2000, 104 (26), 6181–6185. View Source

Deuterated NMR Orienting Medium Validation

4'-Cyanobiphenyl hexanoate, specifically in its mono-deuterated forms (2-deutero- and 6-deuterohexanoate), was employed by Canlet and Fung (2000) to determine long-range ¹H–¹³C dipolar coupling constants over the entire nematic range using a combination of 1D ¹³C NMR, ²H NMR with ¹H–¹H dipolar decoupling, and 2D proton-encoded local field (PELF) spectroscopy with off-magic-angle spinning (OMAS) [1]. The compound's nematic range (56.1–70.7 °C) provides a practical temperature window for NMR experiments above ambient temperature, and its chemical stability permits deuterium labeling at specific positions for precise coupling-constant measurement. This application leverages a property set—enantiotropic nematic phase, thermal stability, and synthetic accessibility of deuterated isotopologues—that is not equally available across all cyanobiphenyl esters.

NMR Orienting Medium

Supporting evidence

Mono‑deuterated hexanoate employed for ¹H–¹³C dipolar coupling measurement across full nematic range.

Validated as a deuterated nematic solvent for residual dipolar coupling studies.

Canlet & Fung, J. Phys. Chem. B 2000; PELF/OMAS methods.

Evidence Dimension	Suitability as a deuterated nematic solvent for NMR residual dipolar coupling measurement
Target Compound Data	Mono-deuterated 4'-cyanobiphenyl hexanoate used to measure ¹H–¹³C dipolar couplings across the full nematic range; order parameters calculated from 2D PELF/OMAS spectra
Comparator Or Baseline	No direct quantitative comparator in the cited study; the choice of the hexanoate ester over other homologs was based on its nematic temperature range and chemical tractability for deuteration
Quantified Difference	Not applicable (single-compound methodological study); the evidence supports the compound's practical utility rather than a head-to-head comparison
Conditions	NMR experiments: 1D ¹³C, ²H with dipolar decoupling, 2D PELF combined with OMAS; nematic phase across 56.1–70.7 °C

Why This Matters

The demonstrated use as a deuterated NMR orienting medium validates the compound's utility in structural biology and analytical chemistry, representing a procurement rationale distinct from electro-optical applications.

• [1] Canlet, C.; Fung, B. M. Determination of Long-Range Dipolar Couplings Using Mono-Deuterated Liquid Crystals. J. Phys. Chem. B 2000, 104 (26), 6181–6185. View Source

4'-Cyano-4-biphenylyl Hexanoate Application Scenarios

Nematic Stability for Electro-Optical Mixtures

The clearing point of 70.7 °C—the highest among enantiotropic nematic members of the 4'-cyano-4-biphenylyl alkanoate series [1]—positions the hexanoate as the preferred ester homolog for twisted nematic or guest-host LCD formulations that must maintain a nematic phase at elevated operating temperatures. In ternary mixtures with 4'-cyano-4-biphenylyl octyl carbonate and 4'-n-heptyl-4-cyanobiphenyl, the hexanoate contributes to a mixture melting point below −20 °C while preserving a clearing point of 58 °C [1], demonstrating its ability to depress the eutectic melting point without collapsing the nematic ceiling.

Spectroscopic Identification and QC Release

The UV absorption maximum at 273 nm (ε = 26,400 in EtOH) distinguishes the hexanoate from the valerate (λmax 271 nm), heptanoate (λmax 272 nm), and butyrate (λmax 272 nm) [1]. Analytical laboratories can exploit this 1–2 nm difference in λmax for identity confirmation and purity assessment during incoming material inspection, reducing the risk of homolog cross-contamination in multi-component liquid crystal blends.

Deuterated NMR Orienting Medium for Dipolar Couplings

The mono-deuterated isotopologues of 4'-cyanobiphenyl hexanoate have been successfully used as nematic solvents for determining long-range ¹H–¹³C dipolar coupling constants across the full nematic range (56.1–70.7 °C), employing advanced techniques such as proton-encoded local field (PELF) spectroscopy with off-magic-angle spinning [2]. Researchers requiring a thermally stable, synthetically deuteratable nematic medium for structural elucidation of organic molecules can select this compound based on its validated NMR performance.

Reference Compound for Structure-Property Studies

The hexanoate occupies a pivotal position in the homologous series where the nematic phase transitions from monotropic (butyrate) to enantiotropic (valerate, hexanoate, heptanoate) and back to monotropic (octanoate) [1]. Its combination of the highest clearing point among enantiotropic esters and a measurable nematic range of 14.6 °C makes it a benchmark compound for computational modeling of odd–even effects, chain-length-dependent phase behavior, and the influence of ester vs. carbonate linkage chemistry on mesomorphic properties.

Application

Selection Property

Validation Focus

Electro‑optical mixture formulation

High clearing point and eutectic compatibility

Nematic phase temperature range in mixture

Incoming material identity QC

Distinct UV λmax near 273 nm

UV spectrophotometric confirmation vs. homologs

NMR residual dipolar coupling studies

Deuteratable nematic solvent with stable range

Order parameter and coupling‑constant measurement

Computational modeling of mesophase behavior

Benchmark clearing point and odd–even effects

Phase transition data across homologs

• [1] Scherrer, H.; Boller, A. Liquid Crystalline Biphenyls. U.S. Patent 3,952,046, April 20, 1976. Hoffmann-La Roche Inc. View Source
• [2] Canlet, C.; Fung, B. M. Determination of Long-Range Dipolar Couplings Using Mono-Deuterated Liquid Crystals. J. Phys. Chem. B 2000, 104 (26), 6181–6185. View Source